Cas no 1911215-07-0 (2-{(4-bromo-3-methylphenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(4-bromo-3-methylphenyl)methylamino}-3-methylbutanamide
• CAS No: 1911215-07-0
• MF: C₁₃H₁₉BrN₂O
• MW: 299.206762552261
• CID: 5607829
• PubChem ID: 103717251
• Update Time: 2025-11-01

2-{(4-bromo-3-methylphenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-bromo-3-methylphenyl)methyl]amino}-3-methylbutanamide
• EN300-841896
• 1911215-07-0
• 2-{(4-bromo-3-methylphenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C13H19BrN2O/c1-8(2)12(13(15)17)16-7-10-4-5-11(14)9(3)6-10/h4-6,8,12,16H,7H2,1-3H3,(H2,15,17)
• InChI Key： WNRIXMLQCHVZAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CNC(C(N)=O)C(C)C

Computed Properties

• Exact Mass: 298.06808g/mol
• Monoisotopic Mass: 298.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-{(4-bromo-3-methylphenyl)methylamino}-3-methylbutanamide

2-{(4-Bromo-3-Methylphenyl)Methylamino}-3-Methylbutanamide: A Comprehensive Overview

2-{(4-Bromo-3-Methylphenyl)Methylamino}-3-Methylbutanamide, identified by the CAS Registry Number 1911215-07-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Compound 1911215-07-0, belongs to the class of amides and features a unique structure that combines a bromophenyl group with a methylamino and butanamide moiety. Its intricate molecular architecture makes it a subject of interest in both academic and industrial research.

The synthesis of 2-{(4-Bromo-3-Methylphenyl)Methylamino}-3-Methylbutanamide involves a multi-step process that typically begins with the preparation of the bromophenyl intermediate. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have also explored alternative routes, such as microwave-assisted synthesis, which has shown promise in improving reaction yields and selectivity.

One of the most compelling aspects of this compound is its pharmacological profile. Studies have demonstrated that Compound 1911215-07-0 exhibits potent activity against various enzymes, making it a potential candidate for drug development. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on histone deacetylases (HDACs), which are implicated in several pathological conditions, including cancer and neurodegenerative diseases.

The structural versatility of 2-{(4-Bromo-3-Methylphenyl)Methylamino}-3-Methylbutanamide allows for extensive modifications to optimize its pharmacokinetic properties. By altering the substituents on the phenyl ring or modifying the amide group, scientists can enhance bioavailability, stability, and target specificity. These modifications are critical for advancing this compound into preclinical studies and eventual therapeutic applications.

Another area of active research is the exploration of this compound's interactions with biological systems. Computational modeling techniques, such as molecular docking and dynamics simulations, have provided insights into its binding modes with target proteins. These studies are essential for understanding its mechanism of action and guiding further optimization efforts.

In terms of industrial applications, the synthesis and characterization of Compound 1911215-07-0 have been scaled up to meet increasing demand from pharmaceutical companies. Its stability under various storage conditions and compatibility with existing manufacturing processes make it a practical choice for large-scale production.

Looking ahead, the future of 2-{(4-Bromo-3-Methylphenyl)Methylamino}-3-Methylbutanamide lies in its potential to address unmet medical needs. With ongoing research focusing on its therapeutic efficacy and safety profile, this compound holds promise as a novel agent in the treatment of chronic diseases. Its development underscores the importance of interdisciplinary collaboration in advancing chemical innovation.